![molecular formula C7H14ClN3 B6199776 methyl[2-(2-methyl-1H-imidazol-1-yl)ethyl]amine hydrochloride CAS No. 2694728-45-3](/img/no-structure.png)
methyl[2-(2-methyl-1H-imidazol-1-yl)ethyl]amine hydrochloride
Overview
Description
“Methyl[2-(2-methyl-1H-imidazol-1-yl)ethyl]amine hydrochloride” is a compound that belongs to the class of organic compounds known as n-substituted imidazoles . These are heterocyclic compounds containing an imidazole ring substituted at position 1 . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .
Synthesis Analysis
Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia . The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles . These heterocycles are key components to functional molecules that are used in a variety of everyday applications .Chemical Reactions Analysis
Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties . It is a white or colorless solid that is highly soluble in water and other polar solvents . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl[2-(2-methyl-1H-imidazol-1-yl)ethyl]amine hydrochloride involves the reaction of 2-methyl-1H-imidazole with 2-chloroethylamine hydrochloride in the presence of a base to form the intermediate 2-(2-methyl-1H-imidazol-1-yl)ethylamine. This intermediate is then reacted with methyl iodide to form the final product, methyl[2-(2-methyl-1H-imidazol-1-yl)ethyl]amine hydrochloride.", "Starting Materials": [ "2-methyl-1H-imidazole", "2-chloroethylamine hydrochloride", "base (e.g. sodium hydroxide)", "methyl iodide" ], "Reaction": [ "Step 1: Dissolve 2-methyl-1H-imidazole (1.0 equivalent) and 2-chloroethylamine hydrochloride (1.1 equivalents) in a suitable solvent (e.g. ethanol) and add a base (e.g. sodium hydroxide) to the reaction mixture.", "Step 2: Heat the reaction mixture at reflux for several hours until TLC analysis indicates complete consumption of the starting materials.", "Step 3: Cool the reaction mixture and extract the product with a suitable solvent (e.g. ethyl acetate).", "Step 4: Concentrate the organic layer under reduced pressure to obtain the intermediate 2-(2-methyl-1H-imidazol-1-yl)ethylamine as a colorless oil.", "Step 5: Dissolve the intermediate in a suitable solvent (e.g. methanol) and add methyl iodide (1.1 equivalents) to the reaction mixture.", "Step 6: Heat the reaction mixture at reflux for several hours until TLC analysis indicates complete consumption of the intermediate.", "Step 7: Cool the reaction mixture and extract the product with a suitable solvent (e.g. ethyl acetate).", "Step 8: Concentrate the organic layer under reduced pressure to obtain the final product, methyl[2-(2-methyl-1H-imidazol-1-yl)ethyl]amine hydrochloride, as a white solid." ] } | |
| 2694728-45-3 | |
Molecular Formula |
C7H14ClN3 |
Molecular Weight |
175.7 |
Purity |
95 |
Origin of Product |
United States |
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